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Compound of Interest

Compound Name: L-Glutamic acid-14C

Cat. No.: B1675229 Get Quote

Essential safety and logistical protocols for the handling and disposal of L-Glutamic acid-¹⁴C,

ensuring the protection of researchers and the integrity of experimental outcomes.

This guide provides crucial, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with L-Glutamic acid-¹⁴C. Adherence to

these procedures is vital for minimizing risks and ensuring a safe laboratory environment.

Core Safety & Handling Protocols
The primary hazard associated with L-Glutamic acid-¹⁴C is internal exposure to the low-energy

beta emitter, Carbon-14, through inhalation, ingestion, or skin absorption.[1][2][3] The external

radiation risk is minimal as the beta particles are not strong enough to penetrate the outer layer

of the skin.[1][2][4] The chemical itself, L-Glutamic acid, may be an irritant to the eyes, skin,

and respiratory system.[5]

A designated area for handling ¹⁴C should be clearly marked.[4][6] All work surfaces in this area

should be covered with absorbent, plastic-backed paper to contain any potential spills.[7] It is

also recommended to use spill trays when handling liquid solutions.[4][7][8]

Personal Protective Equipment (PPE):

Proper PPE is the first line of defense against contamination. The following should be worn at

all times when handling L-Glutamic acid-¹⁴C:
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Lab Coat: A full-length lab coat is mandatory.[5][6][9]

Gloves: Disposable gloves, appropriate for the chemicals being handled, are essential.[5]

Due to the potential for some ¹⁴C-labeled compounds to penetrate gloves, double-gloving is

often recommended, with the outer pair being changed frequently.[1][2][4][7]

Eye Protection: Safety glasses or goggles should be worn to protect against splashes.[5][9]

[10]

For procedures that may generate aerosols or involve volatile compounds, work must be

conducted in a certified fume hood.[4][7]

Quantitative Safety Data
The following table summarizes key quantitative data for Carbon-14, providing a clear

reference for safety considerations.

Parameter Value Notes

Maximum Beta Energy 0.156 MeV [2][4]

Radiological Half-life 5730 years [1]

Annual Limit on Intake (ALI) 2 mCi (ingestion) [1][4]

ALI 2 mCi (inhalation) [1]

Maximum Range in Air ~8.6 inches [1]

Detection Efficiency (Pancake

GM)
~3-10% [1][7]

Detection Efficiency (LSC) ~85-95% [1]

Experimental Workflow for Handling L-Glutamic
acid-¹⁴C
The following diagram outlines the standard procedure for working with L-Glutamic acid-¹⁴C,

from preparation to waste disposal.
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Caption: A step-by-step workflow for the safe handling of L-Glutamic acid-¹⁴C.
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Disposal Plan
Proper disposal of radioactive waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Segregation: All waste contaminated with L-Glutamic acid-¹⁴C must be segregated from non-

radioactive waste.[3]

Solid Waste: Contaminated solid waste, including gloves, absorbent paper, and plasticware,

should be placed in a designated, clearly labeled radioactive waste container.[11]

Liquid Waste: Liquid waste should be stored in labeled, sealed containers.[11] Disposal

down the sanitary sewer may be permissible for small quantities, but this must be done in

strict accordance with institutional and regulatory guidelines.[11]

Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,

the isotope (¹⁴C), the activity level, and the date.[7][8]

Spill & Decontamination Procedures
In the event of a spill, the following steps should be taken immediately:

Notify: Alert others in the immediate area.

Contain: Cover the spill with absorbent material, working from the outside in to prevent

spreading.

Decontaminate: Clean the affected area using a suitable decontamination solution.

Monitor: Use a Geiger-Müller survey meter with a pancake probe to check for residual

contamination. For more sensitive detection of removable contamination, perform a wipe test

and count it in a liquid scintillation counter.[1][6]

Dispose: All materials used for cleanup must be disposed of as radioactive waste.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely utilize L-Glutamic acid-¹⁴C in their vital work, ensuring both personal safety and the

integrity of their research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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